2-((2,6-Dichlorobenzyl)oxy)-3-methylbenzaldehyde

Specification

• Molecular Formula: C15H12Cl2O2
• Molecular Weight: 295.2 g/mol
• IUPAC Name: 2-[(2,6-dichlorophenyl)methoxy]-3-methylbenzaldehyde
• Standard InChI: InChI=1S/C15H12Cl2O2/c1-10-4-2-5-11(8-18)15(10)19-9-12-13(16)6-3-7-14(12)17/h2-8H,9H2,1H3
• Standard InChI Key: LASHYEJFTRSZAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C=O)OCC2=C(C=CC=C2Cl)Cl

Introduction

2-((2,6-Dichlorobenzyl)oxy)-3-methylbenzaldehyde is an organic compound belonging to the class of aromatic aldehydes. It is characterized by its complex molecular structure, which includes a benzene ring, an aldehyde functional group, and an ether linkage. This compound is of interest in various fields, particularly in pharmaceuticals and chemical synthesis, due to its unique chemical properties and potential applications.

Synthesis Methods

The synthesis of 2-((2,6-Dichlorobenzyl)oxy)-3-methylbenzaldehyde typically involves several steps, starting with dichlorobenzyl alcohol and 3-methylbenzaldehyde. The specific synthesis methods may vary depending on the desired purity and yield, often requiring catalysts or specific reaction conditions.

Synthesis Steps:

• Preparation of Starting Materials: Obtain dichlorobenzyl alcohol and 3-methylbenzaldehyde.

• Etherification Reaction: Combine the starting materials under appropriate conditions to form the ether linkage.

• Purification: Use techniques such as recrystallization or chromatography to achieve the desired purity.

Applications and Potential Uses

2-((2,6-Dichlorobenzyl)oxy)-3-methylbenzaldehyde has potential applications in medicinal chemistry and material science. Its unique structure makes it valuable for developing new materials with specific chemical properties.

Field	Potential Applications
Medicinal Chemistry	Development of new pharmaceuticals
Material Science	Creation of materials with tailored properties

Research Findings and Analysis

Research on this compound is focused on its reactivity and potential uses. Kinetic studies can be used to analyze its reactivity under varying conditions, providing insights into its behavior in different chemical environments.

Kinetic Studies:

• Reaction Rates: Determine how the compound reacts under different conditions.

• Electrophilicity: Analyze how the chlorine atoms affect its reactivity.